Cas no 2228687-20-3 (5-(2-methanesulfonylphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2-methanesulfonylphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228687-20-3
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 5992686
• PubChem ID: 165635625
• Update Time: 2025-05-19

5-(2-methanesulfonylphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methanesulfonylphenyl)-1-methyl-1H-pyrazol-4-amine
• EN300-2003912
• 2228687-20-3

• Inchi： 1S/C11H13N3O2S/c1-14-11(9(12)7-13-14)8-5-3-4-6-10(8)17(2,15)16/h3-7H,12H2,1-2H3
• InChI Key： RAKKOKWAGDILBY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1=C(C=NN1C)N)(=O)=O

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 5-(2-methanesulfonylphenyl)-1-methyl-1H-pyrazol-4-amine

Comprehensive Overview of 5-(2-methanesulfonylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228687-20-3)

The compound 5-(2-methanesulfonylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228687-20-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a methanesulfonylphenyl group and a methylpyrazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets. The growing demand for small-molecule therapeutics and precision agriculture solutions has further amplified its relevance in modern science.

One of the key reasons behind the popularity of 5-(2-methanesulfonylphenyl)-1-methyl-1H-pyrazol-4-amine is its versatility. The compound's sulfonyl group enhances its solubility and bioavailability, which are critical factors in drug development. Additionally, the pyrazole amine moiety is known for its role in forming hydrogen bonds, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its potential in addressing inflammatory diseases and metabolic disorders, aligning with current trends in personalized medicine and targeted therapy.

From a synthetic perspective, CAS No. 2228687-20-3 is often synthesized through multi-step organic reactions, including Suzuki coupling and nucleophilic substitution. These methods are well-documented in peer-reviewed journals, highlighting the compound's accessibility for industrial-scale production. The rise of green chemistry has also spurred interest in optimizing its synthesis to reduce environmental impact, a topic frequently searched by professionals in the field. Furthermore, its stability under various pH conditions makes it suitable for formulation in both oral and topical drug delivery systems.

The agrochemical sector has also taken note of 5-(2-methanesulfonylphenyl)-1-methyl-1H-pyrazol-4-amine, particularly for its potential as a plant growth regulator or pesticide intermediate. With increasing global focus on sustainable farming and crop yield optimization, this compound could play a pivotal role in developing next-generation agrochemicals. Its mechanism of action, possibly involving enzyme inhibition or signal transduction disruption, is a hot topic among researchers seeking eco-friendly alternatives to traditional pesticides.

In the realm of computational chemistry, CAS No. 2228687-20-3 has been the subject of molecular docking studies to predict its interactions with proteins and enzymes. These simulations are crucial for accelerating drug discovery and reducing R&D costs, a priority for many pharmaceutical companies. The compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are also under scrutiny, as they determine its suitability for clinical trials. This aligns with the growing emphasis on AI-driven drug design, a trending topic in both academic and industrial circles.

Quality control and analytical characterization of 5-(2-methanesulfonylphenyl)-1-methyl-1H-pyrazol-4-amine are equally important. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. The compound's spectral data and chromatographic profiles are often shared in open-access databases, facilitating collaboration among researchers. This transparency is highly valued in the scientific community, especially amid the push for open science and data sharing.

Looking ahead, the potential applications of 5-(2-methanesulfonylphenyl)-1-methyl-1H-pyrazol-4-amine are vast. Its role in cancer research, neurodegenerative diseases, and antimicrobial resistance solutions is particularly promising. As the scientific community continues to explore its properties, this compound may soon become a cornerstone in the development of innovative therapies and sustainable agricultural practices. Its journey from the lab bench to real-world applications exemplifies the intersection of chemistry, biology, and technology—a triad shaping the future of science.